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Compound of Interest

Compound Name: 2,2,3,5-Tetramethylhexanal

Cat. No.: B15263473

An In-depth Technical Guide to the Safety and Handling of 2,2,3,5-Tetramethylhexanal and
Related Aliphatic Aldehydes

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety data for 2,2,3,5-Tetramethylhexanal is not readily available. A
Safety Data Sheet (SDS) for a product from Sigma-Aldrich (Product Number 80165), which is
likely 2,2,3,5-Tetramethylhexanal, indicates that the substance is not classified as hazardous.
However, due to the lack of explicit confirmation and the potential for hazards associated with
aliphatic aldehydes as a class, this guide provides a comprehensive overview of safety and
handling procedures based on structurally similar compounds. The information presented
herein should be used as a guide and supplemented with professional judgment and a
thorough risk assessment before handling this or any chemical.

Executive Summary

This technical guide provides a detailed overview of the safety, handling, and emergency
procedures for 2,2,3,5-Tetramethylhexanal and related aliphatic aldehydes. Due to the limited
availability of specific data for 2,2,3,5-Tetramethylhexanal, this document incorporates
information from structurally similar C8-C10 aldehydes to provide a comprehensive safety
profile. The guide is intended for researchers, scientists, and drug development professionals
who may handle this compound. It covers hazard identification, exposure controls, personal
protection, and emergency response protocols. All quantitative data is presented in
comparative tables, and key procedures are visualized using logical diagrams.
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Hazard Identification and Classification

While a likely SDS for 2,2,3,5-Tetramethylhexanal classifies it as not hazardous, other
branched and linear aliphatic aldehydes in a similar carbon range (C8-C10) are associated with
several hazards. It is prudent to be aware of these potential risks when handling any novel
aldehyde.

General Hazards of Aliphatic Aldehydes:

o Flammability: Many aliphatic aldehydes are combustible or flammable liquids.[1]

o Skin and Eye Irritation: Direct contact can cause skin irritation and serious eye irritation.[1][2]
o Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.

e Aquatic Toxicity: These compounds can be harmful to aquatic life with long-lasting effects.[2]

[3]

« Instability: Aldehydes are prone to oxidation to form carboxylic acids and can undergo
polymerization.

Comparative Toxicological Data of Structurally Similar
Aldehydes

The following table summarizes the key toxicological data for Decanal (C10), a linear aldehyde,
which can serve as a conservative reference.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b15263473?utm_src=pdf-body
https://www.chemtexusa.com/wp-content/uploads/2021/03/A2000_AldehydeC-10.pdf
https://www.chemtexusa.com/wp-content/uploads/2021/03/A2000_AldehydeC-10.pdf
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/112-31-2-11.pdf
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/112-31-2-11.pdf
https://deu.hekserij.nl/wp-content/uploads/2024/10/SDS-23089-Aldehyde-C10-2024-09.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15263473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Parameter

Decanal (Aldehyde C10)

GHS Classification

Flammable Liquid 4, Skin Irritation 2, Eye
Irritation 2A, Aquatic Acute 2, Aquatic Chronic
3[1]

Signal Word

Warning[1]

Hazard Statements

H227 (Combustible liquid), H315 (Causes skin
irritation), H319 (Causes serious eye irritation),
H401 (Toxic to aquatic life), H412 (Harmful to

aquatic life with long lasting effects)[1]

Acute Toxicity (Oral)

LD50, Mouse: > 41,750 mg/kg

Acute Toxicity (Dermal)

LD50, Rabbit: 4,193 mg/kg

Eye Irritation

Rabbit: Irritating to eyes[2]

Skin Irritation

Rabbit: No skin irritation (conflicting data exists,
with other sources stating it causes skin
irritation)[2]

Aquatic Toxicity

LC50, Rainbow Trout (96h): 1.45 mg/L

Data sourced from publicly available Safety Data Sheets.

Physical and Chemical Properties

Specific physical and chemical properties for 2,2,3,5-Tetramethylhexanal are not well-

documented. The table below presents data for related compounds to provide an estimate of

expected properties.
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2,2,3,5-Tetramethylhexane Decanal (Linear Aldehyde
Property

(Alkane Analog) Analog)
Molecular Formula C10H22[4][5]6] C10H200[1]
Molecular Weight 142.28 g/mol [4] 156.27 g/mol
Boiling Point ~148 °CJ[6] 208-209 °C
Flash Point Not Available 83 °C (181.4 °F)
Density ~0.733 g/cm3 0.828 g/cm?

Experimental Protocols: General Handling and
Storage

While specific experimental protocols for 2,2,3,5-Tetramethylhexanal are not available, the
following general procedures for handling aliphatic aldehydes should be followed to ensure

safety.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for any new procedure. However, as a minimum, the
following PPE should be worn:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

» Skin and Body Protection: A lab coat, long pants, and closed-toe shoes.

Safe Handling Workflow

The following diagram illustrates a general workflow for the safe handling of aliphatic aldehydes
in a laboratory setting.
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General Workflow for Safe Handling of Aliphatic Aldehydes
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Gather appropriate PPE

Work in a well-ventilated area
(e.g., chemical fume hood)

Ground containers when transferring
large volumes to prevent static discharge

Keep containers tightly closed
when not in use

Storage Waste Disposal

Y

Store in a cool, dry, well-ventilated area

i

Segregate from incompatible materials Dispose of waste according to
(e.g., strong oxidizing agents, bases) institutional and local regulations

i

Store away from heat and ignition sources

Collect waste in a labeled,
compatible container
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Caption: A general workflow for the safe handling of aliphatic aldehydes.
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Storage and Stability

Aliphatic aldehydes require careful storage to prevent degradation.

 Inert Atmosphere: For long-term storage, it is recommended to store under an inert
atmosphere (e.g., nitrogen or argon) to prevent oxidation.

o Temperature: Store in a cool, dry place. Avoid direct sunlight and heat sources.

o Material Compatibility: Store in tightly sealed containers made of appropriate materials (e.qg.,
glass or compatible polymers).

e Segregation: Store separately from strong oxidizing agents, strong bases, and reducing
agents.

Emergency Procedures

In the event of an accidental release or exposure, the following procedures should be followed.

First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention if symptoms persist.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Spill Response

The appropriate response to a spill will depend on the size and location of the spill.
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e Small Spills (in a fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand,
or earth) and place it in a suitable container for disposal. Clean the spill area with a suitable
solvent, followed by soap and water.

o Large Spills (or spills outside a fume hood): Evacuate the area immediately.[7] Alert others in
the vicinity and contact your institution's emergency response team.[7] If it is safe to do so,
remove all sources of ignition and ventilate the area.[7]

Emergency Response Decision Tree

The following diagram provides a decision-making framework for responding to a chemical
spill.
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Emergency Spill Response Decision Tree for Aldehydes

Spill Occurs

No

Evacuate the area.
Alert others. Don appropriate PPE.
Call emergency services.

Contain the spill with
inert absorbent material.

Collect absorbent material into a
sealed container for hazardous waste.

Decontaminate the spill area.

Report the incident to your supervisor.

Click to download full resolution via product page

Caption: A decision tree for responding to an aldehyde spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

e Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[2]

o Specific Hazards: Vapors may form explosive mixtures with air.[8] Combustion may produce
carbon oxides.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Conclusion

While 2,2,3,5-Tetramethylhexanal is likely of low hazard based on available information, the
general properties of aliphatic aldehydes warrant careful handling and adherence to safety
protocols. Researchers, scientists, and drug development professionals should treat this
compound with the appropriate level of caution, utilizing proper personal protective equipment,
working in well-ventilated areas, and being prepared for potential emergencies. A thorough risk
assessment should always precede any new experimental work with this or any related
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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